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Compound of Interest

Compound Name:

Tert-butyl 2-

(aminomethyl)piperidine-1-

carboxylate

Cat. No.: B153111 Get Quote

A-Technical-Guide-to-Tert-butyl-2-aminomethyl-
piperidine-1-carboxylate
An-In-depth-Guide-for-Researchers-and-Drug-
Development-Professionals
Introduction
Tert-butyl 2-(aminomethyl)piperidine-1-carboxylate, a key building block in modern

medicinal chemistry, is a bifunctional molecule featuring a piperidine scaffold.[1][2] The

piperidine ring is a privileged structure in drug discovery, appearing in numerous

pharmaceuticals across various therapeutic areas, including oncology and central nervous

system disorders.[2] This guide provides a comprehensive technical overview of this

compound, including its chemical properties, synthesis, and applications, with a focus on its

role in the development of novel therapeutics. The presence of a Boc-protected nitrogen and a

primary amine allows for sequential, controlled modifications, making it an invaluable tool for

constructing complex molecular architectures.[3]

Chemical-and-Physical-Properties
The fundamental properties of Tert-butyl 2-(aminomethyl)piperidine-1-carboxylate are

summarized in the table below. Understanding these characteristics is crucial for its proper
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handling, storage, and application in chemical synthesis.

Property Value Source(s)

CAS Number 370069-31-1 [4][5][6]

Molecular Formula C11H22N2O2 [5][6]

Molecular Weight 214.30 g/mol [6]

Appearance
Varies, often a colorless to

yellow oil or waxy solid
[7]

Boiling Point Not readily available

Solubility
Soluble in common organic

solvents

Storage
2-8°C, sealed under dry

conditions
[7][8]

Synthesis-and-Purification
The synthesis of Tert-butyl 2-(aminomethyl)piperidine-1-carboxylate can be achieved

through various synthetic routes. One common approach involves the reduction of the

corresponding nitrile or the reductive amination of an aldehyde. The choice of synthetic

strategy often depends on the desired stereochemistry and the availability of starting materials.

Illustrative-Synthetic-Pathway
A prevalent method for synthesizing piperidine derivatives involves the catalytic hydrogenation

of the corresponding pyridine precursor. This approach is often favored for its efficiency and the

ability to control stereochemistry with appropriate chiral catalysts.
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2-(Aminomethyl)pyridine Boc-protected Pyridine(Boc)2O, Base Tert-butyl 2-(aminomethyl)
piperidine-1-carboxylate

H2, Catalyst (e.g., Rh, Ru)

Starting Materials

Procedure

Carboxylic Acid

1. Pre-activate Carboxylic Acid

Tert-butyl 2-(aminomethyl)
piperidine-1-carboxylate

2. Add Amine and React

Coupling Agent, Base, Solvent

3. Quench and Extract

4. Purify by Chromatography

Desired Amide Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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